Cas no 18794-26-8 (4-(tert-butylsulfanyl)pyridine)

• Product Name: 4-(tert-butylsulfanyl)pyridine
• CAS No: 18794-26-8
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 907476
• PubChem ID: 303847
• Update Time: 2025-04-19

4-(tert-butylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butylsulfanyl)pyridine
• 4-(tert-Butylthio)pyridine
• 4-tert-butylsulfanylpyridine
• 4-tert-butylsulfanyl-pyridine
• AC1L73MS
• CTK8H3938
• NSC193552
• Pyridine, 4-(tert-butylthio)-
• Pyridine, 4-[(1,1-dimethylethyl)thio]-
• SureCN8135831
• Captopyridine
• 4-tert-Butylthiopyridine
• NSC-193552
• 4-TERT-BUTYLMERCAPTOPYRIDINECAPTOPYRIDINE
• 18794-26-8
• DTXSID80307640
• 4-(tert-Butylsulfanyl)pyridine #
• Q63396476
• SCHEMBL8135831
• ZEROTOAVTDOIRS-UHFFFAOYSA-N

• Inchi： 1S/C9H13NS/c1-9(2,3)11-8-4-6-10-7-5-8/h4-7H,1-3H3
• InChI Key： ZEROTOAVTDOIRS-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 249°C at 760 mmHg
• Flash Point: 104.4°C
• Refractive Index: 1.538
• PSA: 12.89